Cas no 380423-74-5 ((E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 380423-74-5
• MF: C₁₈H₁₂BrF₃N₂O₂
• MW: 425.199294090271
• CID: 6483215
• PubChem ID: 1527793
• Update Time: 2025-10-28

(E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587380
• 3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• 380423-74-5
• (2E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• AKOS001024505

• Inchi： 1S/C18H12BrF3N2O2/c1-26-16-6-5-11(8-15(16)19)7-12(10-23)17(25)24-14-4-2-3-13(9-14)18(20,21)22/h2-9H,1H3,(H,24,25)/b12-7+
• InChI Key： IBPAVTCBXHMEFM-KPKJPENVSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C(\C#N)/C(NC1=CC=CC(C(F)(F)F)=C1)=O)OC

Computed Properties

• Exact Mass: 424.00342g/mol
• Monoisotopic Mass: 424.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

(E)-3-(3-Bromo-4-Methoxyphenyl)-2-Cyano-N-[3-(Trifluoromethyl)Phenyl]Prop-2-Enamide: A Comprehensive Overview

The compound (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide, with CAS No. 380423-74-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its intricate structure, which includes a propenamide backbone, a bromo-substituted aromatic ring, and a trifluoromethyl group attached to another aromatic ring. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of aromatic heterocycles in drug discovery, particularly those with electron-withdrawing groups such as the cyano and trifluoromethyl groups present in this compound. The presence of these groups can significantly influence the molecule's electronic properties, making it a promising candidate for various biological assays. For instance, researchers have explored the potential of this compound as a modulator of protein-protein interactions, a critical area in therapeutic development.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Key steps include the formation of the propenamide backbone through condensation reactions and the precise substitution at specific positions on the aromatic rings to introduce the bromo and trifluoromethyl groups. The stereochemistry of the double bond in the propenamide moiety is crucial, as it determines the molecule's conformational flexibility and reactivity.

In terms of applications, this compound has been investigated for its potential in anticancer drug development. Preclinical studies suggest that it may inhibit key enzymes involved in cell proliferation and apoptosis, making it a valuable lead compound for further research. Additionally, its ability to interact with biological membranes due to its amphipathic nature has led to explorations in drug delivery systems.

The integration of computational chemistry tools has provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities to several therapeutic targets, including kinases and proteases. These findings underscore its potential as a scaffold for designing more potent and selective drugs.

In conclusion, (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with recent research findings, positions it as a promising candidate for developing innovative therapeutic agents and materials with tailored properties.